2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-[[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C20H19ClN2O2S/c1-12-7-13(2)19(14(3)8-12)23-18(24)11-26-20-22-10-17(25-20)15-5-4-6-16(21)9-15/h4-10H,11H2,1-3H3,(H,23,24)
• InChI Key: ZCEZSMSESWJTIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC=C(O2)C3=CC(=CC=C3)Cl)C
• Molecular Formula: C20H19ClN2O2S
• Molecular Weight: 386.9 g/mol
• CAS No.: 1040666-15-6

Description

The compound 2-{[5-(3-chlorophenyl)-1,3-oxazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a heterocyclic acetamide derivative featuring a 1,3-oxazole core substituted at position 5 with a 3-chlorophenyl group and at position 2 with a sulfanyl (-S-) linker connected to an acetamide moiety. The acetamide nitrogen is further substituted with a mesityl (2,4,6-trimethylphenyl) group. For instance, similar compounds exhibit diverse biological activities, such as enzyme inhibition (e.g., SIRT2 inhibition in SirReal2 ), antimicrobial properties, or coordination capabilities .

The 3-chlorophenyl substituent may contribute to electronic effects (e.g., electron-withdrawing properties) and influence intermolecular interactions. The sulfanyl bridge between the oxazole and acetamide groups could modulate solubility and conformational flexibility.

Comparison with Similar Compounds

Structural and Functional Comparisons

The target compound shares structural motifs with several acetamide derivatives reported in the evidence. Key comparisons include:

2.1 Core Heterocycle and Substituent Variations

Compound Name (Reference)	Core Heterocycle	Chlorophenyl Position	N-Substituent	Molecular Formula	Molecular Weight	Key Features
Target Compound	1,3-Oxazole	3-	Mesityl	~C20H18ClN2O2S	~385.88	Oxazole core with sulfanyl linker; mesityl enhances hydrophobicity
SirReal2	1,3-Thiazole	N/A	Naphthalen-1-ylmethyl	C22H20N4OS2	428.54	SIRT2 inhibitor; thiazole with naphthalene substituent
EP3 348 550A1 Derivatives	Benzothiazole	3-/4- (varies)	Trifluoromethyl/Cl/CH3	Varies	Varies	Broad substituent variability; trifluoromethyl enhances metabolic stability
2-[[5-[(4-Chlorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-mesitylacetamide	1,3,4-Thiadiazole	4- (benzyl)	Mesityl	C20H20ClN3OS3	474.03	Dual sulfanyl groups; thiadiazole core increases rigidity
N-Mesityl-2-((1-methyl-1H-tetrazol-5-yl)thio)acetamide	Tetrazole	N/A	Mesityl	C13H17N5OS	291.37	Tetrazole as a carboxylic acid bioisostere; compact structure

Key Observations :

• Oxazole vs.
• Chlorophenyl Position : The 3-chlorophenyl group in the target compound contrasts with 4-chloro derivatives (e.g., EP3 348 550A1 compounds ), which may alter steric interactions in binding pockets.
• Mesityl Group : Common in , this substituent likely improves lipophilicity and pharmacokinetic profiles compared to smaller N-substituents (e.g., fluorophenyl in ).

2.2 Physicochemical and Pharmacokinetic Properties

• Molecular Weight : The target compound (~385 Da) falls within the "drug-like" range, comparable to SirReal2 (428 Da) but larger than tetrazole derivatives (~291 Da) .
• Solubility : The sulfanyl linker and mesityl group suggest moderate aqueous solubility, similar to thiadiazole derivatives . Tetrazole-containing analogs may exhibit higher solubility due to polar nitrogen atoms .